Cas no 92289-32-2 (1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-)
92289-32-2 structure
Product Name:1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-
CAS No:92289-32-2
MF:C11H11N3
MW:185.225141763687
CID:800606
Update Time:2022-07-26
1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-
- 7-Benzimidazolecarbonitrile,1-ethyl-2-methyl-(7CI)
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- Inchi: 1S/C11H11N3/c1-3-14-8(2)13-10-6-4-5-9(7-12)11(10)14/h4-6H,3H2,1-2H3
- InChI Key: IYQBYXWCONQKED-UHFFFAOYSA-N
- SMILES: C1(C)=NC2=CC=CC(C#N)=C2N1CC
Computed Properties
- Exact Mass: 185.095
- Monoisotopic Mass: 185.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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